Cas no 2172553-47-6 (2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172553-47-6
• MF: C₈H₁₁F₃N₄O₂
• MW: 252.193751573563
• CID: 5961933
• PubChem ID: 165591572
• Update Time: 2025-10-29

2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172553-47-6
• EN300-1597342

• Inchi： 1S/C8H11F3N4O2/c1-17-3-6-5(2-7(12)16)13-14-15(6)4-8(9,10)11/h2-4H2,1H3,(H2,12,16)
• InChI Key： CXRSTKRDZDRMCH-UHFFFAOYSA-N
• SMILES： FC(CN1C(COC)=C(CC(N)=O)N=N1)(F)F

Computed Properties

• Exact Mass: 252.08341009g/mol
• Monoisotopic Mass: 252.08341009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to Compound with CAS No. 2172553-47-6 and Product Name: 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide

Compound with the CAS number 2172553-47-6 and the product name 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry. The presence of a triazole ring and a trifluoroethyl group makes this compound particularly intriguing for researchers exploring novel synthetic pathways and therapeutic agents.

The triazole moiety is a heterocyclic aromatic compound that has been widely studied for its bioactivity. It is known for its ability to enhance the pharmacological properties of various drug candidates by improving solubility, metabolic stability, and binding affinity to biological targets. In contrast, the trifluoroethyl group introduces fluorine atoms into the molecular structure, which can significantly influence the compound's electronic properties and interactions with biological systems. This combination of structural features makes 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising candidates for further experimental validation. The structural features of 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide, particularly the triazole ring and the trifluoroethyl group, suggest that it may exhibit significant interactions with biological targets such as enzymes and receptors. These interactions could be exploited for the development of new therapeutic agents targeting various diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxymethyl group further complicates the synthetic pathway but also enhances the compound's potential bioactivity by increasing its lipophilicity. Researchers have been exploring novel synthetic routes to optimize the production of this compound while maintaining its structural integrity. These efforts are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In recent years, there has been growing interest in developing new drugs that target emerging infectious diseases. The unique structural features of 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide make it a promising candidate for this purpose. Preliminary studies have shown that compounds with similar structural motifs exhibit potent activity against various pathogens. Further research is needed to confirm these findings and explore potential therapeutic applications in human medicine.

The development of new pharmaceutical agents is often hampered by challenges related to drug delivery and bioavailability. The presence of both polar and non-polar functional groups in 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide suggests that it may be amenable to various drug delivery systems. Researchers are exploring formulations that can enhance its bioavailability while maintaining its stability under different conditions. These efforts are critical for ensuring that the therapeutic potential of this compound can be fully realized in clinical settings.

Environmental considerations also play a significant role in modern drug development. The synthesis of pharmaceutical compounds must be conducted with minimal environmental impact. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic routes for compounds like 2172553-47-6. These efforts not only reduce waste but also improve the efficiency of drug production processes.

The future prospects for 2172553-47-6 are bright given its unique structural features and potential bioactivity. Further research is needed to fully elucidate its pharmacological properties and explore potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for advancing this compound from laboratory research to clinical use. As our understanding of biological systems continues to grow, compounds like 2-5-(methoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetamide will play an increasingly important role in addressing unmet medical needs.